Triisopropanolamine

• CAS No.: 122-20-3
• Product Name: Triisopropanolamine
• Molecular Formula: C9H21NO3; (CH3CHOHCH2)3N; C9H21NO3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-[bis(2-hydroxypropyl)amino]propan-2-ol
• Standard InChI: InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
• Standard InChIKey: SLINHMUFWFWBMU-UHFFFAOYSA-N
• SMILES: CC(CN(CC(C)O)CC(C)O)O
• Canonical SMILES: CC(CN(CC(C)O)CC(C)O)O
• Boiling Point: 581 °F at 760 mm Hg (NTP, 1992); 305.0 °C; 306 °C; 305 °C
• Colorform: Crystalline, white solid; Solid at 25 °C
• Density: 1.02 at 68 °F (USCG, 1999); 1.0 at 20 °C/4 °C; 1.0 g/cm³
• Flash Point: 320 °F (NTP, 1992); 320 °F (160 °C) (Open cup); 160 °C o.c.
• Melting Point: 113 °F (NTP, 1992); 45.0 °C; 45 °C
• Physical Description: Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .; Liquid; WHITE HYGROSCOPIC CRYSTALS.
• Description: Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .
• Related CAS: 58901-12-5 (hydrochloride); 67952-34-5 (citrate)
• Solubility: Soluble (NTP, 1992); 4.34 M; Soluble in ethanol; slightly soluble in chloroform; Soluble in oxygenated and aromatic solvents; Solubility at 25 °C, g/100g: acetone, 450; methanol, >500; ethanol, 365; water, >500; In water, >1000 g/L at 25 °C; Solubility in water, g/100ml at 20 °C: 83 (good)
• Synonyms: TiPlA; triisopropanolamine; triisopropanolamine citrate; triisopropanolamine hydrochloride; tris(2-hydroxypropyl)amine
• Vapor Density: Relative vapor density (air = 1): 6.6
• Vapor Pressure: less than 0.01 mm Hg at 68 °F (NTP, 1992); 9.75X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 24730
• Last Modified: Nov 11 2021